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Cat. No.: B8014646

Get Quote

An In-depth Technical Guide to 4-Chloro-2-methyl-D-phenylalanine: Properties, Applications,

and Experimental Considerations

Introduction
4-Chloro-2-methyl-D-phenylalanine is a non-proteinogenic amino acid derivative that has

garnered interest within the scientific community, particularly in the fields of medicinal chemistry

and drug development. Its unique structure, featuring both a chlorine atom and a methyl group

on the phenyl ring of D-phenylalanine, imparts distinct chemical properties that make it a

valuable building block for synthesizing complex molecules and a tool for investigating

biological processes. This guide provides a comprehensive overview of its chemical properties,

synthesis, applications, and essential experimental protocols, tailored for researchers and

professionals in the pharmaceutical and biochemical sciences.

Part 1: Core Chemical and Physical Properties
The specific placement of the chloro and methyl groups on the phenyl ring significantly

influences the molecule's steric and electronic properties, which in turn dictates its reactivity

and potential biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8014646#bc-rfq
https://www.benchchem.com/product/b8014646/docs?utm_src=pdf-body#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/product/b8014646/docs?utm_src=pdf-body#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8014646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Identity
Systematic Name: (2R)-2-amino-3-(4-chloro-2-methylphenyl)propanoic acid

Common Synonyms: 4-Chloro-2-methyl-D-phenylalanine

CAS Number: 947615-10-3

Molecular Formula: C₁₀H₁₂ClNO₂[1]

Molecular Weight: 213.66 g/mol [1][2]

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below. These

characteristics are fundamental for its handling, formulation, and application in experimental

settings.

Property Value Source(s)

Appearance
White to off-white or light

cream powder/crystalline solid.
[3][4][5][6]

Melting Point
214 - 218 °C (with

decomposition)
[4]

Solubility
Slightly soluble in water. Mixes

with water.
[7][8]

Storage Conditions
Store at 0 - 8 °C in a dry, well-

ventilated place.
[4][6]

Part 2: Synthesis and Chemical Reactivity
The synthesis of 4-Chloro-2-methyl-D-phenylalanine is a multi-step process that requires

careful control of reagents and conditions to achieve the desired stereochemistry and purity.

Conceptual Synthesis Pathway
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While specific proprietary synthesis methods may vary, a general conceptual pathway can be

illustrated. A common approach involves the modification of a phenylalanine precursor. The

diagram below outlines a logical workflow for such a synthesis.

Conceptual Synthesis Workflow

D-Phenylalanine
Precursor

NitrationHNO₃/H₂SO₄ 4-Nitro-D-phenylalanine
Derivative

Protection of
Amino & Carboxyl Groups

e.g., Boc, Fmoc,
Esterification Protected Nitro

Intermediate
Chlorination & Methylation

(Multi-step process)
Protected 4-Chloro-2-methyl

Derivative DeprotectionAcidic Hydrolysis 4-Chloro-2-methyl-D-phenylalanine

Role as a Versatile Building Block

4-Chloro-2-methyl-
D-phenylalanine

Pharmaceutical Synthesis Peptide & Protein
Engineering Biochemical Research

Neurological Drug
Candidates Anticancer Agents Modified Peptides Protein Structure

Probes
Enzyme Inhibition

Studies

Click to download full resolution via product page

Caption: Applications of 4-Chloro-2-methyl-D-phenylalanine in various scientific fields.

Part 4: Analytical Methodologies
To ensure the quality and purity of 4-Chloro-2-methyl-D-phenylalanine, several analytical

techniques are employed.
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Experimental Protocol: Purity Assessment by HPLC
High-Performance Liquid Chromatography (HPLC) is the standard method for determining the

purity of this compound.

Objective: To quantify the purity of a 4-Chloro-2-methyl-D-phenylalanine sample.

Materials:

4-Chloro-2-methyl-D-phenylalanine sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water.

Mobile Phase B: 0.1% TFA in ACN.

Sample Preparation:

Accurately weigh and dissolve the sample in a suitable solvent (e.g., a mixture of water

and ACN) to a final concentration of approximately 1 mg/mL.

HPLC Conditions:

Column: C18 reverse-phase.

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Detection Wavelength: 220 nm.

Gradient: A typical gradient might run from 5% B to 95% B over 20 minutes.

Analysis:

Inject the sample and record the chromatogram.

Calculate the purity based on the area percentage of the main peak relative to the total

peak area.

Self-Validation: The protocol's integrity is maintained by running a blank (solvent only) to

establish a baseline and using a well-characterized reference standard to confirm peak

retention time and response. System suitability tests (e.g., replicate injections to check for

consistent retention times and peak areas) should be performed before sample analysis to

ensure the system is operating correctly.

Part 5: Safety, Handling, and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, gloves (nitrile or butyl rubber are suitable), and a lab coat. [7][9]*

Handling: Avoid contact with skin, eyes, and clothing. Avoid creating dust. Use in a well-

ventilated area or under a fume hood. [3][9]Wash hands thoroughly after handling. [3][9]*

Storage: Keep the container tightly closed and store in a dry, well-ventilated place at the

recommended temperature of 0 - 8 °C. [4][6]Store away from incompatible materials such as

strong oxidizing agents. [3][7]* Spills: For minor spills, sweep up the solid material, avoiding

dust generation, and place it in a suitable container for disposal. [7][9]For major spills,

evacuate the area and follow emergency procedures. [7]* Disposal: All waste must be

handled in accordance with local, state, and federal regulations. [7]

Conclusion
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4-Chloro-2-methyl-D-phenylalanine is a specialized chemical with significant potential in

synthetic chemistry and biomedical research. Its distinct properties, stemming from its

substituted phenyl ring, make it a valuable tool for developing new therapeutics and for

fundamental studies in protein science. A thorough understanding of its chemical properties,

reactivity, and handling requirements is essential for its effective and safe utilization in a

research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/PH144_AGHS.pdf
https://www.chemimpex.com/products/02862
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13361~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2008:09:51~~4-Chloro-DL-phenylalanine~~
https://www.chemimpex.com/products/03321
https://datasheets.scbt.com/sc-238813.pdf
https://www.chembk.com/en/chem/4-chloro-D-phenylalanine
https://www.peptide.com/custdocs/MSDS%20UFF229%20Fmoc-D-Phe(4-NHBoc)-OH.pdf
https://www.benchchem.com/product/b8014646/docs#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/product/b8014646/docs#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/product/b8014646/docs#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/product/b8014646/docs#4-chloro-2-methyl-d-phenylalanine-chemical-properties
https://www.benchchem.com/product/b8014646?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8014646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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